Cas no 149360-79-2 (diprop-2-en-1-yl methylidenepropanedioate)

diprop-2-en-1-yl methylidenepropanedioate structure
149360-79-2 structure
Product Name:diprop-2-en-1-yl methylidenepropanedioate
CAS No:149360-79-2
MF:C10H12O4
MW:196.199883460999
CID:1324535
PubChem ID:177875
Update Time:2025-04-20

diprop-2-en-1-yl methylidenepropanedioate Chemical and Physical Properties

Names and Identifiers

    • diprop-2-en-1-yl methylidenepropanedioate
    • DTXSID70164244
    • SCHEMBL8409550
    • 149360-79-2
    • Inchi: 1S/C10H12O4/c1-4-6-13-9(11)8(3)10(12)14-7-5-2/h4-5H,1-3,6-7H2
    • InChI Key: BZNGGWJYUIIMAN-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C(=O)OCC=C)=O)CC=C

Computed Properties

  • Exact Mass: 196.07356
  • Monoisotopic Mass: 196.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.056
  • Boiling Point: 219.6°C at 760 mmHg
  • Flash Point: 97.1°C
  • Refractive Index: 1.461
  • PSA: 52.6
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